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Cat. No.: B7942871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-but-2-enamide, also known by its common name crotonamide, is an unsaturated amide

with a simple chemical structure. Its derivatives are found in various natural products and have

garnered interest in the scientific community for their potential biological activities. This

technical guide provides a comprehensive overview of (E)-but-2-enamide, including its

chemical identity, synthesis, and known biological context, with a focus on data and

methodologies relevant to research and drug development.

IUPAC Name and Chemical Structure
The nomenclature and structural details of (E)-but-2-enamide are fundamental for its accurate

identification and study.

IUPAC Name: (E)-but-2-enamide[1]

Synonyms: Crotonamide, trans-2-Butenamide[1]

Molecular Formula: C₄H₇NO

Molecular Weight: 85.10 g/mol

Structure:
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The structure of (E)-but-2-enamide is characterized by a four-carbon chain with a double bond

between carbons 2 and 3 in the trans or (E) configuration, and a primary amide group at one

end.

Chemical Structure Diagram:

Caption: 2D structure of (E)-but-2-enamide.

Physicochemical and Spectroscopic Data
Characterization of (E)-but-2-enamide relies on its distinct physicochemical properties and

spectroscopic signatures. While a comprehensive experimental dataset for the parent

compound is not readily available in the searched literature, data for closely related derivatives

provide expected values.

Property Value Reference

Molecular Weight 85.10 g/mol PubChem

XLogP3-AA -0.2 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 1 PubChem

Note: The data presented above is computationally generated and sourced from PubChem.

Spectroscopic data is crucial for the unambiguous identification of (E)-but-2-enamide. While

specific spectra for the parent compound were not retrieved, data for derivatives such as (E)-N-

butan-2-ylbut-2-enamide are available and can serve as a reference.[2]

Synthesis and Experimental Protocols
The synthesis of enamides, including (E)-but-2-enamide, can be achieved through various

established organic chemistry methodologies. A general and direct approach involves the N-

dehydrogenation of the corresponding saturated amide.
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General Experimental Protocol for Enamide Synthesis
via Amide Activation
This protocol is adapted from a general method for the synthesis of enamides and may require

optimization for the specific synthesis of (E)-but-2-enamide.[3]

Materials:

Butanamide

Lithium bis(trimethylsilyl)amide (LiHMDS) solution (e.g., 1 M in THF)

Trifluoromethanesulfonic anhydride (Tf₂O)

Anhydrous diethyl ether (Et₂O)

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

To a solution of butanamide (1.0 mmol) in anhydrous diethyl ether (5 mL) at -78 °C under an

inert atmosphere (e.g., argon or nitrogen), add LiHMDS solution (4.8 mmol, 4.8 equiv)

dropwise.

After stirring for 15 minutes at -78 °C, add trifluoromethanesulfonic anhydride (2.4 mmol, 2.4

equiv) dropwise.

Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).
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Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃

solution.

Extract the aqueous layer with dichloromethane (3 x 15 mL).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexanes) to yield pure (E)-but-2-enamide.

Characterization: The structure of the synthesized (E)-but-2-enamide should be confirmed by

spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

Biological Activity and Potential Applications
While extensive biological data for (E)-but-2-enamide itself is limited in the available literature,

the broader class of crotonamide derivatives has shown a range of biological activities.

Compounds from Croton species, which may contain related structures, have been

investigated for cytotoxic, anti-inflammatory, antifungal, and other properties.[4][5]

For instance, certain derivatives of crotonamide have been synthesized and evaluated for their

antitubercular activity, with some compounds exhibiting minimum inhibitory concentrations

(MIC) as low as 0.125 µg/mL against Mycobacterium tuberculosis.[6] Additionally, other amide-

containing natural products have demonstrated significant antiproliferative effects on various

cancer cell lines.[7][8][9]

The lack of specific quantitative data for (E)-but-2-enamide highlights an area for future

research. Its simple, unsaturated amide scaffold makes it an attractive starting point for the

synthesis of new derivatives with potential therapeutic applications.

Signaling Pathways: A Putative Role
Given the preliminary nature of the biological data for (E)-but-2-enamide, its precise

mechanism of action and involvement in specific signaling pathways have not been elucidated.

However, based on the activities of structurally related compounds and other bioactive amides,
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it is plausible to hypothesize potential interactions with key cellular signaling cascades

implicated in cell proliferation and inflammation, such as the NF-κB and mTOR pathways. It

must be emphasized that the following is a generalized representation and direct evidence for

the effect of (E)-but-2-enamide on these pathways is currently lacking.

Hypothetical Modulation of the NF-κB Signaling Pathway
The NF-κB pathway is a critical regulator of inflammatory responses and cell survival. Its

dysregulation is implicated in various diseases, including cancer and inflammatory disorders.
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Caption: Generalized NF-κB signaling pathway.
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Conclusion
(E)-but-2-enamide is a fundamental unsaturated amide with potential as a scaffold for the

development of novel bioactive compounds. While detailed biological data and specific

experimental protocols for this parent compound are not extensively documented, the broader

class of crotonamides and related natural products exhibit promising activities. Further

research is warranted to fully elucidate the biological profile of (E)-but-2-enamide and its

derivatives, including quantitative assessment of their effects on various cellular targets and

signaling pathways. The synthetic methodologies outlined in this guide provide a foundation for

the preparation of (E)-but-2-enamide and its analogues for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7942871#e-but-2-enamide-iupac-name-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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